1-sec-Butyl-piperazine hydrochloride

• IUPAC Name: 1-butan-2-ylpiperazine;hydrochloride
• InChI: InChI=1S/C8H18N2.ClH/c1-3-8(2)10-6-4-9-5-7-10;/h8-9H,3-7H2,1-2H3;1H
• InChI Key: FQPWYXYILAOKFW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCNCC1.Cl
• Molecular Formula: C8H19ClN2
• DSSTOX Substance ID: DTXSID80583265
• Molecular Weight: 178.70 g/mol
• CAS RN: 435341-98-3

Description

1-sec-Butyl-piperazine hydrochloride is a chemical compound with the CAS Number: 435341-98-3 and a molecular weight of 178.7. It is extensively used in scientific research and industrial applications.

Synthesis Analysis

The synthesis of piperazine derivatives has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C8H19ClN2. The Inchi Code for this compound is 1S/C8H18N2.ClH/c1-3-8(2)10-6-4-9-5-7-10;/h8-9H,3-7H2,1-2H3;1H.

Scientific Research Applications

Synthesis and Characterization

1-sec-Butyl-piperazine hydrochloride is involved in various synthesis and characterization studies. For instance, it's used in the synthesis of novel compounds for biological evaluations. One study focused on the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, characterizing it through spectroscopic methods and evaluating its antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015).

Polymerization and Material Science

This compound derivatives are used in material science, particularly in polymerization processes. For instance, a study synthesized 1,4-bis[4-(1-phenylethenyl)benzyl] piperazine and used it with sec-butyllithium to create a novel piperazine-containing difunctional organolithium initiator for the living anionic polymerization of isoprene. This process led to the formation of well-defined polyisoprene homopolymers with predictable molecular weights and controlled microstructure, which is vital in synthesizing thermoplastic elastomers (Schultz et al., 2018).

Biological and Pharmaceutical Applications

The compound is also investigated for its biological and pharmaceutical potential. For example, a series of novel 1,4-disubstituted piperidine/piperazine derivatives were synthesized and evaluated for their in vitro activities against HIV-1 infection, demonstrating potent anti-HIV-1 activities at nanomolar levels (Dong et al., 2012).

Drug Synthesis and Modification

This compound plays a role in the synthesis and modification of drugs. A study reported the synthesis of buspirone hydrochloride, a notable drug, using a modified protocol that involved 1-(2-pyrimidinyl) piperazine as a key intermediate, synthesized through specific reactions, showcasing the compound's importance in drug synthesis and modification (Luo et al., 2011).

Mechanism of Action

Target of Action

1-sec-Butyl-piperazine hydrochloride, like other piperazine derivatives, primarily targets the GABA receptors in muscle membranes . These receptors play a crucial role in the transmission of inhibitory signals in the nervous system .

Mode of Action

This compound acts as a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings . This results in flaccid paralysis of the worm .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the GABAergic system . By acting as a GABA receptor agonist, it enhances the inhibitory effects of GABA in the nervous system . The downstream effects of this action primarily involve the paralysis of parasites, facilitating their removal or expulsion from the host body .

Pharmacokinetics

It’s known that upon entry into the systemic circulation, piperazine compounds are partly oxidized and partly eliminated as an unchanged compound .

Result of Action

The primary result of the action of this compound is the paralysis of parasites . This paralysis allows the host body to easily remove or expel the invading organism .

Safety and Hazards

The safety information available indicates that 1-sec-Butyl-piperazine hydrochloride is an irritant. For more detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.